(1S)-6-Bromo-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: (1S)-6-bromo-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C9H10BrN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2/t9-/m0/s1
• InChI Key: DUPHONQIBOZOHL-VIFPVBQESA-N
• Canonical SMILES: C1CC2=C(C1N)C=C(C=C2)Br
• Isomeric SMILES: C1CC2=C([C@H]1N)C=C(C=C2)Br
• Molecular Formula: C9H10BrN
• Molecular Weight: 212.09 g/mol
• CAS No.: 1213110-51-0

Description

(1S)-6-Bromo-2,3-dihydro-1H-inden-1-amine is a useful research compound. Its molecular formula is C9H10BrN and its molecular weight is 212.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Molecules

"(1S)-6-Bromo-2,3-dihydro-1H-inden-1-amine" serves as a pivotal intermediate in the synthesis of complex organic compounds. For example, o-Bromophenyl isocyanide reacts with primary amines under copper(I) iodide catalysis to afford 1-substituted benzimidazoles, showcasing the compound's role in constructing nitrogen-containing heterocycles (Lygin & Meijere, 2009). Similarly, methodologies for the haloamidation of olefins have been described, where a bromine atom and an amide nitrogen are added in a trans sense to an olefinic double bond, further illustrating the compound's versatility in functional group interconversion and the synthesis of vicinal bromoamides, N-acyl aziridines, and oxazolines (Yeung, Gao & Corey, 2006).

Materials Science and Sensing Applications

The compound's derivatives find applications in materials science, particularly in the synthesis of luminescent materials. Porous luminescent covalent-organic polymers synthesized from derivatives of "this compound" exhibit high sensitivity and fast response to nitroaromatic explosives, demonstrating the potential for creating advanced sensing materials for explosive detection (Xiang & Cao, 2012).

Organic Chemistry and Catalysis

In the realm of organic synthesis and catalysis, derivatives of "this compound" are employed as building blocks for constructing various organic molecules. Investigations reveal their utility in reactions with primary amines to generate 5-membered-aza-heterocycles and with activated methylene compounds to form 5-membered-carbocycles, albeit with varying yields depending on the reaction conditions (Westerlund, Gras & Carlson, 2001).